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Compound of Interest

Compound Name: Tris(4-bromophenyl)amine

Cat. No.: B153671 Get Quote

CAS Number: 4316-58-9

This technical guide provides an in-depth overview of Tris(4-bromophenyl)amine, a key

building block in the development of advanced organic materials. It is intended for researchers,

scientists, and professionals in the fields of materials science, organic electronics, and drug

development. This document details the compound's properties, synthesis, and applications,

with a focus on experimental protocols and data presentation.

Core Properties
Tris(4-bromophenyl)amine is a triarylamine compound characterized by a central nitrogen

atom bonded to three 4-bromophenyl groups. Its chemical structure lends itself to a range of

applications, particularly in the synthesis of hole-transporting materials and luminescent

polymers.

Physicochemical Data
A summary of the key physicochemical properties of Tris(4-bromophenyl)amine is presented

in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 4316-58-9 [1][2][3][4][5]

Molecular Formula C₁₈H₁₂Br₃N [1][3][6]

Molecular Weight 482.01 g/mol [3][5]

Appearance
White to pale green crystalline

powder
[4][7]

Melting Point 141-143 °C (lit.) [1][4][5][8]

Boiling Point 514.9 ± 45.0 °C at 760 mmHg [1][4]

Density 1.8 ± 0.1 g/cm³ [1]

Solubility Soluble in toluene [4][9]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[1][4]

Spectral Data
Spectral analysis is crucial for the identification and characterization of Tris(4-
bromophenyl)amine.

Spectral Data Key Features

¹H NMR (CDCl₃)

The spectrum typically shows two doublets in

the aromatic region, corresponding to the ortho

and meta protons of the bromophenyl groups.[2]

[10]

¹³C NMR
Provides information on the carbon skeleton of

the molecule.

FT-IR

Characteristic peaks for C-N stretching, C-Br

stretching, and aromatic C-H and C=C

vibrations are observed.
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Synthesis and Purification Protocols
The synthesis of Tris(4-bromophenyl)amine can be achieved through several established

cross-coupling methodologies. The Buchwald-Hartwig amination and the Ullmann

condensation are two of the most common and effective routes.

Synthesis via Buchwald-Hartwig Amination
This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds.

Reaction Scheme:
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Reactants

Reaction Conditions

4-Bromoaniline

Tris(4-bromophenyl)amine

+

1,4-Dibromobenzene (2 equiv.)

+

Palladium Catalyst
(e.g., Pd₂(dba)₃)

Ligand
(e.g., Xantphos)

Base
(e.g., NaOtBu)

Solvent
(e.g., Toluene)
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Reactants

Reaction Conditions

4-Bromoaniline

Tris(4-bromophenyl)amine

+

1,4-Dibromobenzene (excess)

+

Copper Catalyst
(e.g., CuI)

Base
(e.g., K₂CO₃)

Solvent
(e.g., DMF)
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Crude Product

Dissolve in minimum
volume of solvent

Load onto silica gel column

Elute with a non-polar solvent
(e.g., hexane/ethyl acetate gradient)

Collect fractions

Monitor fractions by TLC

Combine pure fractions

Evaporate solvent

Pure Tris(4-bromophenyl)amine
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Tris(4-bromophenyl)amine

Tris(4-bromophenyl)aminium
Radical Cation ('Magic Blue')

- e⁻

Oxidizing Agent
(e.g., SbCl₅)

facilitates

- e⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Clean synthesis of triarylamines: Buchwald–Hartwig reaction in water with amphiphilic
resin-supported palladium complexes - Chemical Communications (RSC Publishing)
[pubs.rsc.org]

2. Tris(4-bromophenyl)amine(4316-58-9) 1H NMR spectrum [chemicalbook.com]

3. Clean synthesis of triarylamines: Buchwald–Hartwig reaction in water with amphiphilic
resin-supported palladium complexes - Chemical Communications (RSC Publishing)
[pubs.rsc.org]

4. Clean synthesis of triarylamines: Buchwald–Hartwig reaction in water with amphiphilic
resin-supported palladium complexes - Chemical Communications (RSC Publishing)
[pubs.rsc.org]

5. pubs.acs.org [pubs.acs.org]

6. pubs.acs.org [pubs.acs.org]

7. Tris(4-bromophenyl)amine | C18H12Br3N | CID 258027 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b153671?utm_src=pdf-body-img
https://www.benchchem.com/product/b153671?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://www.chemicalbook.com/SpectrumEN_4316-58-9_1HNMR.htm
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.acs.org/doi/10.1021/acs.orglett.5c01456
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.5c01456
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_4-bromophenyl_amine
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_4-bromophenyl_amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. guidechem.com [guidechem.com]

9. Tris(4-bromophenyl)amine | 4316-58-9 [chemicalbook.com]

10. Tris(4-bromophenyl)amine | 4316-58-9 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Tris(4-bromophenyl)amine: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153671#tris-4-bromophenyl-amine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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